Cas no 2138100-28-2 (3-(Dimethylamino)-4-methylcyclohexan-1-one)

• Product Name: 3-(Dimethylamino)-4-methylcyclohexan-1-one
• CAS No: 2138100-28-2
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 6050359
• PubChem ID: 165606527
• Update Time: 2025-10-31

3-(Dimethylamino)-4-methylcyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(dimethylamino)-4-methylcyclohexan-1-one
• 2138100-28-2
• EN300-1158626
• 3-(Dimethylamino)-4-methylcyclohexan-1-one

• Inchi： 1S/C9H17NO/c1-7-4-5-8(11)6-9(7)10(2)3/h7,9H,4-6H2,1-3H3
• InChI Key： AXVPMSJWLMFBHU-UHFFFAOYSA-N
• SMILES： O=C1CCC(C)C(C1)N(C)C

Computed Properties

• Exact Mass: 155.131014166g/mol
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 20.3Ų

Additional information on 3-(Dimethylamino)-4-methylcyclohexan-1-one

Comprehensive Overview of 3-(Dimethylamino)-4-methylcyclohexan-1-one (CAS No. 2138100-28-2)

3-(Dimethylamino)-4-methylcyclohexan-1-one is a specialized organic compound with a unique structural framework, making it a subject of interest in pharmaceutical and chemical research. Its CAS number, 2138100-28-2, serves as a critical identifier for researchers and industry professionals. This compound belongs to the class of cyclohexanone derivatives, which are widely explored for their potential applications in drug development, agrochemicals, and material science. The presence of both dimethylamino and methyl functional groups enhances its reactivity and versatility in synthetic pathways.

In recent years, the demand for customized chemical intermediates like 3-(Dimethylamino)-4-methylcyclohexan-1-one has surged, driven by advancements in precision medicine and green chemistry. Researchers are particularly intrigued by its potential role in designing bioactive molecules, such as enzyme inhibitors or receptor modulators. The compound’s stereochemistry and electron-rich sites also make it a candidate for catalytic applications, aligning with the growing focus on sustainable synthesis methods.

The synthesis of 3-(Dimethylamino)-4-methylcyclohexan-1-one typically involves multi-step organic reactions, including reductive amination and selective alkylation. These processes are optimized to achieve high yields and purity, which are crucial for industrial-scale production. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its molecular structure and ensure compliance with regulatory standards. The compound’s physicochemical properties, including solubility and stability, are well-documented to facilitate its integration into various formulations.

From a commercial perspective, 3-(Dimethylamino)-4-methylcyclohexan-1-one is often sourced by fine chemical suppliers and contract research organizations (CROs). Its niche applications in high-value pharmaceuticals and specialty materials underscore its importance in the supply chain. Companies specializing in custom synthesis frequently highlight this compound in their portfolios, catering to the needs of R&D laboratories and academic institutions.

Environmental and safety considerations are paramount when handling 3-(Dimethylamino)-4-methylcyclohexan-1-one. While it is not classified as hazardous under standard guidelines, proper laboratory practices, such as the use of personal protective equipment (PPE) and ventilation systems, are recommended. The compound’s biodegradability and ecotoxicological profile are areas of ongoing study, reflecting the broader industry shift toward eco-friendly chemicals.

In the context of market trends, the global demand for advanced intermediates like 3-(Dimethylamino)-4-methylcyclohexan-1-one is projected to grow, fueled by innovations in drug discovery and material engineering. Key players in the chemical sector are investing in scalable production technologies to meet this demand, emphasizing cost-efficiency and quality control. Additionally, the rise of computational chemistry tools has accelerated the exploration of this compound’s potential, enabling virtual screening and molecular modeling.

For researchers seeking detailed technical data, the CAS No. 2138100-28-2 provides access to a wealth of scientific literature and patent databases. This compound’s inclusion in structure-activity relationship (SAR) studies further highlights its relevance in modern chemistry. As the scientific community continues to uncover new applications, 3-(Dimethylamino)-4-methylcyclohexan-1-one remains a promising candidate for cutting-edge research and industrial innovation.